Cas no 1604286-13-6 (1-(1R)-1-azidopropyl-2-fluorobenzene)

• Product Name: 1-(1R)-1-azidopropyl-2-fluorobenzene
• CAS No: 1604286-13-6
• MF: C₉H₁₀FN₃
• MW: 179.194204807281
• CID: 5044000
• Update Time: 2025-10-05

1-(1R)-1-azidopropyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(1R)-1-azidopropyl]-2-fluorobenzene
• 1-(1R)-1-azidopropyl-2-fluorobenzene

• Inchi： 1S/C9H10FN3/c1-2-9(12-13-11)7-5-3-4-6-8(7)10/h3-6,9H,2H2,1H3/t9-/m1/s1
• InChI Key： DHXBKHGWRSBFDQ-SECBINFHSA-N
• SMILES： [C@H](C1C=CC=CC=1F)(CC)N=[N+]=[N-]

Additional information on 1-(1R)-1-azidopropyl-2-fluorobenzene

Comprehensive Overview of 1-(1R)-1-azidopropyl-2-fluorobenzene (CAS No. 1604286-13-6): Properties, Applications, and Industry Relevance

The compound 1-(1R)-1-azidopropyl-2-fluorobenzene (CAS No. 1604286-13-6) is a specialized chiral fluorinated aromatic derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azidopropyl moiety and fluorobenzene core, make it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential as a click chemistry building block, leveraging the azide group for Huisgen cycloaddition reactions—a technique widely adopted in drug discovery and bioconjugation.

In recent years, the demand for fluorinated compounds like 1-(1R)-1-azidopropyl-2-fluorobenzene has surged due to their metabolic stability and enhanced bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery, where fluorine incorporation often improves pharmacokinetics. The compound’s chiral center (1R configuration) further adds value, as enantiopure intermediates are critical for developing therapeutics with reduced off-target effects—a hot topic in FDA-approved drug design.

From a synthetic chemistry perspective, CAS 1604286-13-6 exemplifies the convergence of green chemistry principles and high-efficiency catalysis. Modern protocols emphasize solvent-free azidation or flow chemistry techniques to optimize yield while minimizing waste—addressing the industry’s push toward sustainable manufacturing. Analytical studies highlight its stability under inert conditions, though storage recommendations typically suggest protection from light due to the azide functionality.

The compound’s relevance extends to material science, where fluorinated aromatics contribute to liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). Its electron-withdrawing fluorine atom enhances charge transport properties, a feature exploited in optoelectronic devices—a sector experiencing rapid growth with the advent of flexible electronics. Patent analyses reveal incremental innovations around similar structures, particularly in IP-protected electronic materials.

Ongoing research explores 1-(1R)-1-azidopropyl-2-fluorobenzene as a precursor for PET radiotracers (positron emission tomography), where fluorine-18 labeling could enable non-invasive diagnostic imaging. This application taps into the booming theranostics market, merging diagnostics and therapy. Additionally, its structure-activity relationship (SAR) studies are frequently cited in journals covering fragment-based drug discovery (FBDD), a strategy favored for tackling undruggable targets.

Regulatory and safety profiles of CAS 1604286-13-6 adhere to standard handling protocols for azide-containing compounds, with emphasis on risk assessment and engineering controls. While not classified as hazardous under major chemical inventories, its handling guidelines reflect best practices for laboratory safety—a recurring theme in OSHA and REACH-aligned training programs.

In summary, 1-(1R)-1-azidopropyl-2-fluorobenzene represents a multifaceted tool for interdisciplinary research. Its applications span from medicinal chemistry to advanced materials, driven by the synergistic effects of fluorine substitution and azide reactivity. As industries prioritize molecular diversity and sustainable synthesis, this compound’s role is poised to expand, particularly in next-generation therapeutics and smart materials development.